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Compound of Interest

Compound Name: Amylmetacresol

Cat. No.: B1666032 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling

Amylmetacresol, including personal protective equipment (PPE) guidelines, operational

procedures, and disposal plans. Our goal is to be your preferred source for laboratory safety

and chemical handling information, building trust by providing value beyond the product itself.

Personal Protective Equipment (PPE)
When handling Amylmetacresol, the use of appropriate personal protective equipment is

mandatory to ensure personal safety and prevent exposure. The following table summarizes

the required PPE.
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PPE Category Item Specifications

Eye/Face Protection Safety Goggles
Wear tightly fitting safety

goggles with side-shields.[1]

Skin Protection Protective Gloves

Chemical-resistant, impervious

gloves. Always inspect gloves

prior to use.[1]

Protective Clothing
Impervious clothing to avoid

skin contact.[2]

Respiratory Protection Respirator

A suitable respirator should be

used if ventilation is

inadequate or for spill

response.

Quantitative Data Summary
The following table provides a summary of key quantitative data for Amylmetacresol. It is
important to note that no occupational exposure limit values have been established for this

substance.[1][3]

Property Value Reference

LD50 (Oral, Rat) 1500 mg/kg [4]

Melting Point 24 °C (75 °F) [4]

Boiling Point
137-139 °C (279-282 °F) at 50

mmHg
[4]

Occupational Exposure Limits Not Established [1][3]

Operational Plan: Safe Handling Procedures
Adherence to proper handling procedures is critical to minimize risks associated with

Amylmetacresol.

Engineering Controls:
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Work in a well-ventilated area.[1]

Ensure easy access to a safety shower and eye wash station.[3]

General Handling:

Avoid contact with eyes, skin, and clothing.[1]

Do not breathe dust, fume, gas, mist, vapors, or spray.[5]

Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke when using this product.[5]

Disposal Plan
Proper disposal of Amylmetacresol and its containers is crucial to prevent environmental

contamination and potential harm.

Waste Amylmetacresol:

Dispose of as hazardous waste in accordance with local, regional, and national regulations.

[5]

Do not allow the chemical to enter drains, water courses, or the soil.[2]

Contaminated Packaging:

Empty containers should be triple rinsed (or equivalent).

Offer rinsed containers for recycling or reconditioning if possible.

If recycling is not an option, puncture the packaging to render it unusable for other purposes

and dispose of it in a sanitary landfill.

For general guidance on the disposal of unused medicines, it is recommended to utilize local

medication take-back programs if available.[6] If no such program exists, the substance can be
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mixed with an unpalatable material like coffee grounds or kitty litter, sealed in a plastic bag, and

placed in the household trash.[6][7]

Experimental Protocols
In Vitro Bactericidal Activity Assay
This protocol outlines a method to assess the bactericidal activity of Amylmetacresol against

oropharyngeal organisms.[8]

Preparation of Inoculum: Prepare inoculum cultures for each bacterial species to achieve an

approximate population of 10 colony-forming units (CFU)/mL in saline.[8]

Test Sample Preparation: Dissolve a lozenge containing Amylmetacresol in artificial saliva

to create the test sample.[8]

Inoculation: Inoculate 4.9 mL of the test sample with 0.1 mL of the inoculum suspension and

vortex thoroughly.[8]

Incubation and Sampling: At specified time points (e.g., 1, 5, and 10 minutes), take aliquots

of the inoculated test solution.[8]

Quantification: Perform serial dilutions and plate on appropriate agar to determine the

number of viable bacteria.

Analysis: Calculate the log reduction in CFUs compared to a control to determine the

bactericidal activity.[8]

In Vitro Virucidal Assay
This protocol provides a method to evaluate the virucidal effects of Amylmetacresol against

respiratory viruses.

Cell and Virus Culture: Culture appropriate host cells (e.g., Vero cells for Human

Coronavirus) and propagate the target virus.[7]

Test Solution Preparation: Prepare a solution of Amylmetacresol at the desired

concentration.
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Incubation: Incubate the virus with the Amylmetacresol solution for a defined period (e.g., 1

minute).[3]

Infection of Host Cells: Infect the cultured host cells with the treated virus.

Observation: Monitor the cells for cytopathic effects (CPE) or use a quantitative assay (e.g.,

TCID50 assay) to determine the viral titer.

Analysis: Compare the reduction in viral titer to a placebo control to determine the virucidal

effect.[3]

Visualizations
The following diagrams illustrate the mechanism of action of Amylmetacresol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1666032?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/15889535/
https://pubmed.ncbi.nlm.nih.gov/15889535/
https://pubmed.ncbi.nlm.nih.gov/15889535/
https://pubchem.ncbi.nlm.nih.gov/compound/Amylmetacresol
https://pmc.ncbi.nlm.nih.gov/articles/PMC7113872/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7113872/
https://www.medchemexpress.com/amylmetacresol.html
https://www.researchgate.net/publication/329226758_Spectrum_of_bactericidal_action_of_amylmetacresol24-dichlorobenzyl_alcohol_lozenges_against_oropharyngeal_organisms_implicated_in_pharyngitis
https://cvpharmacology.com/antiarrhy/sodium-blockers
https://cvpharmacology.com/antiarrhy/sodium-blockers
https://pmc.ncbi.nlm.nih.gov/articles/PMC5379917/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5379917/
https://www.dovepress.com/spectrum-of-bactericidal-action-of-amylmetacresol24-dichlorobenzyl-alc-peer-reviewed-fulltext-article-IJGM
https://www.benchchem.com/product/b1666032#personal-protective-equipment-for-handling-amylmetacresol
https://www.benchchem.com/product/b1666032#personal-protective-equipment-for-handling-amylmetacresol
https://www.benchchem.com/product/b1666032#personal-protective-equipment-for-handling-amylmetacresol
https://www.benchchem.com/product/b1666032#personal-protective-equipment-for-handling-amylmetacresol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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